For dexketoprofen LC-MS/MS, racemic or analog IS cause chiral peak splitting, retention time mismatch, corrupting PK data. (S)-(+)-Ketoprofen-13C,d3 is the enantiopure, co-eluting SIL IS. • +4 Da shift & exact co-elution prevent chiral signal dilution, ensuring enantiomeric precision. • Corrects ion suppression from plasma/environmental matrices, critical for PK & environmental analysis. • ≥98% purity, 99% 13C, 98% D enrichment.
(S)-(+)-Ketoprofen-13C,d3 (CAS 1189508-77-7) is a stable-isotope-labeled (SIL) internal standard specifically engineered for the precise LC-MS/MS quantification of dexketoprofen, the pharmacologically active enantiomer of the non-steroidal anti-inflammatory drug (NSAID) ketoprofen [1]. Featuring a combined +4 Da mass shift through the incorporation of one carbon-13 and three deuterium atoms, this compound is primarily procured for high-throughput pharmacokinetics, therapeutic drug monitoring, and environmental trace analysis [2]. By matching the exact stereochemistry and physicochemical properties of the target analyte, it ensures absolute co-elution, providing precise correction for matrix-induced ion suppression and extraction losses compared to structural analogs or racemic standards[1].
Substituting (S)-(+)-Ketoprofen-13C,d3 with racemic SIL ketoprofen or structural analogs (such as ibuprofen-d3) introduces critical analytical vulnerabilities in chiral LC-MS/MS workflows[1]. On chiral stationary phases, a racemic internal standard splits into two distinct peaks, effectively halving the signal-to-noise ratio for the target (S)-enantiomer and complicating baseline integration[2]. Furthermore, structural analogs fail to co-elute precisely with dexketoprofen, leaving the analyte exposed to uncorrected retention-time-specific ion suppression zones in complex biological matrices [1]. This temporal mismatch compromises the accuracy of pharmacokinetic models, particularly in studies tracking the unidirectional in vivo chiral inversion of (R)- to (S)-ketoprofen, where exact enantiomeric quantification is mandatory [3].
When quantifying dexketoprofen on chiral stationary phases, utilizing the exact (S)-enantiomer SIL standard prevents the signal dilution inherent to racemic standards [1]. A racemic ketoprofen-d3 standard splits equally into (R) and (S) peaks, reducing the effective internal standard signal for the target analyte by 50%[2]. The enantiopure (S)-(+)-Ketoprofen-13C,d3 delivers 100% of its ion current to the target retention time, doubling the effective signal-to-noise ratio and eliminating the risk of baseline interference from the opposite enantiomer [1].
| Evidence Dimension | Effective Internal Standard Signal Intensity on Chiral LC-MS/MS |
| Target Compound Data | (S)-(+)-Ketoprofen-13C,d3 (100% signal concentrated in a single (S)-peak) |
| Comparator Or Baseline | Racemic Ketoprofen-d3 (Signal split 50/50 between (R) and (S) peaks) |
| Quantified Difference | 2x higher effective signal-to-noise ratio for the target analyte peak |
| Conditions | Chiral stationary phase LC-MS/MS quantification of dexketoprofen |
Procuring the enantiopure SIL standard prevents signal dilution and integration errors, ensuring robust calibration curves in chiral assays.
In highly complex matrices like human plasma, structural analog internal standards (e.g., ibuprofen-d3) elute at different retention times than dexketoprofen, exposing the analyte to uncorrected zones of ion suppression [1]. Because (S)-(+)-Ketoprofen-13C,d3 shares the exact physicochemical properties of the analyte, it co-elutes perfectly, ensuring that any matrix-induced ionization changes affect both the analyte and the internal standard equally [2]. This exact temporal matching reduces residual matrix effect variance to near-zero, which is critical for meeting strict bioanalytical validation guidelines [1].
| Evidence Dimension | Residual Matrix Effect Variance in Plasma |
| Target Compound Data | (S)-(+)-Ketoprofen-13C,d3 (Near 100% correction due to exact co-elution) |
| Comparator Or Baseline | Structural analog IS like Ibuprofen-d3 (>15-20% uncorrected variance due to retention time mismatch) |
| Quantified Difference | Elimination of retention-time-specific ion suppression errors |
| Conditions | Electrospray ionization (ESI) LC-MS/MS in protein-precipitated human plasma |
Exact co-elution is mandatory to correct for unpredictable matrix effects in clinical samples, preventing costly bioanalytical assay failures.
At high peak plasma concentrations, the natural heavy isotopes of unlabeled dexketoprofen can bleed into the mass channel of a lightly labeled internal standard [1]. By incorporating both carbon-13 and deuterium to achieve a +4 Da mass shift, (S)-(+)-Ketoprofen-13C,d3 ensures negligible M+4 isotopic contribution from the natural analyte[2]. Compared to a standard +3 Da (d3-only) label, this +4 Da shift significantly reduces background noise in the internal standard channel, stabilizing the Lower Limit of Quantification (LLOQ) across a broad dynamic range (e.g., 0.01 to 8.50 µg/mL)[1].
| Evidence Dimension | Isotopic Interference from Unlabeled Analyte at High Concentrations |
| Target Compound Data | +4 Da Mass Shift (13C, d3) (Negligible M+4 natural isotopic overlap) |
| Comparator Or Baseline | +3 Da Mass Shift (d3 only) (Measurable M+3 natural isotopic overlap at high concentrations) |
| Quantified Difference | Significant reduction in internal standard channel background noise |
| Conditions | High-concentration pharmacokinetic profiling (up to 8.50 µg/mL) in LC-MS/MS |
A +4 Da mass shift ensures robust quantification and linearity even when the analyte-to-internal-standard ratio is heavily skewed.
Essential for clinical trials evaluating pure dexketoprofen formulations, where accurate tracking of the (S)-enantiomer is required. The enantiopure SIL standard prevents chiral column signal dilution and ensures accurate differentiation between administered dexketoprofen and any inverted (R)-ketoprofen [1].
Critical for whole blood or plasma assays where extensive protein binding and matrix effects severely suppress ionization. The exact co-elution of the 13C,d3-labeled standard perfectly corrects for these extraction and ionization losses, outperforming structural analogs [2].
Deployed in wastewater and estuarine monitoring to accurately quantify dexketoprofen residues at low ng/L levels. The +4 Da mass shift and exact co-elution overcome severe matrix suppression from environmental organic matter, ensuring reliable environmental risk assessments [3].
Extended release capsules: 5.4 hours due to delayed absorption (intrinsic clearance is same as conventional capsules)